Penciclovir Sodium
Penciclovir Sodium
Penciclovir Sodium is the sodium salt form of penciclovir, a synthetic acyclic guanine derivative with antiviral activity, mainly used to treat infections from herpes simplex virus (HSV) types 1 and 2. In HSV infected cells, penciclovir is phosphorylated by viral thymidine kinase and subsequently converted by cellular kinases into the active metabolite, penciclovir triphosphate, which competitively inhibits viral HSV polymerase by blocking deoxyguanosine triphosphate substrate binding. As a result, herpes viral DNA synthesis and replication are selectively inhibited.
Brand Name:
Vulcanchem
CAS No.:
97845-62-0
VCID:
VC0005449
InChI:
InChI=1S/C10H15N5O3.Na/c11-10-13-8-7(9(18)14-10)12-5-15(8)2-1-6(3-16)4-17;/h5-6,16-17H,1-4H2,(H3,11,13,14,18);/q;+1/p-1
SMILES:
C1=NC2=C(N1CCC(CO)C[O-])N=C(NC2=O)N.[Na+]
Molecular Formula:
C10H14N5NaO3
Molecular Weight:
275.24 g/mol
Penciclovir Sodium
CAS No.: 97845-62-0
Inhibitors
VCID: VC0005449
Molecular Formula: C10H14N5NaO3
Molecular Weight: 275.24 g/mol
* For research use only. Not for human or veterinary use.
| Description | Penciclovir Sodium is the sodium salt form of penciclovir, a synthetic acyclic guanine derivative with antiviral activity, mainly used to treat infections from herpes simplex virus (HSV) types 1 and 2. In HSV infected cells, penciclovir is phosphorylated by viral thymidine kinase and subsequently converted by cellular kinases into the active metabolite, penciclovir triphosphate, which competitively inhibits viral HSV polymerase by blocking deoxyguanosine triphosphate substrate binding. As a result, herpes viral DNA synthesis and replication are selectively inhibited. |
|---|---|
| CAS No. | 97845-62-0 |
| Product Name | Penciclovir Sodium |
| Molecular Formula | C10H14N5NaO3 |
| Molecular Weight | 275.24 g/mol |
| IUPAC Name | sodium;2-amino-9-[4-hydroxy-3-(hydroxymethyl)butyl]purin-1-id-6-one |
| Standard InChI | InChI=1S/C10H15N5O3.Na/c11-10-13-8-7(9(18)14-10)12-5-15(8)2-1-6(3-16)4-17;/h5-6,16-17H,1-4H2,(H3,11,13,14,18);/q;+1/p-1 |
| Standard InChIKey | NMQFQBOIHUIALG-UHFFFAOYSA-M |
| SMILES | C1=NC2=C(N1CCC(CO)C[O-])N=C(NC2=O)N.[Na+] |
| Canonical SMILES | C1=NC2=C(N1CCC(CO)CO)N=C([N-]C2=O)N.[Na+] |
| Related CAS | 39809-25-1 (Parent) |
| Synonyms | sodium (S)-4-(2-amino-6-oxo-3H-purin-9(6H)-yl)-2-(hydroxymethyl)butan-1-olate |
| PubChem Compound | 76964038 |
| Last Modified | Apr 15 2024 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume